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Compound of Interest

Compound Name: N,N-Dimethylstearamide
CAS No.: 3886-90-6
Cat. No.: B1580666
Get Quote
. J

Part 1: Introduction & Strategic Value

N,N-Dimethylstearamide (CAS: 3886-90-6), commercially known as Hallcomid M-18,
represents a unigue class of fatty acid dimethyl amides. Unlike its shorter-chain counterparts
(C8-C10) which are purely liquid solvents, the C18 chain length confers a waxy solid state at
room temperature (MP ~35-40°C), creating a hybrid functional ingredient.

It functions as a non-ionic surfactant, structural solubilizer, and viscosity modifier. Its primary
value proposition in modern drug development and personal care lies in its ability to solubilize
difficult lipophilic actives (e.g., UV filters, steroids, fragrances) while simultaneously contributing
to the structural integrity of the formulation.

Critical Distinction: The "Amidoamine™" Trap

WARNING: Do not confuse N,N-Dimethylstearamide with Stearamidopropyl Dimethylamine
(SAPDMA).

o SAPDMA: A tertiary amine that becomes cationic at acidic pH (conditioning agent).
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e N,N-Dimethylstearamide: A non-ionic amide (solubilizer/structurant). It does not carry a
cationic charge and does not function as a substantive hair conditioner in the same
mechanism.

Part 2: Physicochemical Profile & Formulation
Logic[1]

Understanding the dual nature of this molecule is key to successful deployment.

Property Value | Characteristic Formulation Implication

Moderate MW allows for good
Molecular Weight ~311.5 g/mol skin penetration relative to

polymeric solubilizers.

Process Critical: Must be
heated to ~45-50°C to liquefy

Melting Point 35°C —40°C before mixing. It will re-solidify
upon cooling, providing

structure.

Water-dispersible but oil-
HLB (Calc.) ~6—8 (Low/Dispersible) soluble. Best used in the oil
phase or as a co-emulsifier.

Excellent solvent for polar
Solubility Parameter High Polarity (Amide Head) lipophiles (e.g., certain UV
filters, polyphenols).

Acts as an opacifier or
Appearance White to off-white waxy solid pearlizing agent in surfactant

systems if not fully solubilized.

Mechanism of Action: The "Solubility Bridge"

N,N-Dimethylstearamide acts as a hydrotropic bridge. The dimethyl amide head group is
highly polar and aprotic, capable of disrupting crystal lattices of difficult actives. The C18 stearyl

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b1580666/docs?utm_src=pdf-body#application-note-n-n-dimethylstearamide-in-personal-care-formulations-1
https://www.benchchem.com/product/b1580666/docs?utm_src=pdf-body#application-note-n-n-dimethylstearamide-in-personal-care-formulations-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580666?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

tail anchors the molecule into the lipid phase of an emulsion or the micellar core of a surfactant
system.

Active Ingredient (Crystalline) N,N-Dimethylstearamide Formulation Matrix

Solvation via Anchoring via
Recalcitrant Active  [I—_—_—— Dipole Interaction Polar Head Lipophilic Tail Van der Waals ; .
(e.g., UV Filter) el (Dimethyl Amide) (C18 Stearyl) el FiEse/ Mesle Coe

Click to download full resolution via product page

Figure 1: The "Solubility Bridge" mechanism. The polar head dissolves the active, while the tail
integrates into the formulation base.

Part 3: Application Protocols
Protocol A: High-Efficiency Solubilization of Lipophilic
Actives

Application: Sunscreens, topical pain relief (NSAIDs), or anti-aging serums containing
crystalline actives.

Rationale: Many actives recrystallize upon cooling. N,N-Dimethylstearamide suppresses
crystallization by maintaining a "liquid crystal" environment around the active even when the
bulk formulation solidifies.

Step-by-Step Methodology:
e Phase A (Solvent Phase): Weigh N,N-Dimethylstearamide (5.0% - 10.0% of final formula).
e Heating: Heat Phase A to 50°C until completely molten and transparent.

o Active Addition: Slowly add the crystalline active (e.g., Avobenzone or lIbuprofen) to the
molten amide.
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o Note: Maintain temperature at 50°C. Stir continuously using an overhead stirrer at 200-300
RPM.

o Observation: Continue stirring until the active is fully dissolved (no visible crystals). The
solution should be clear.

e Incorporation: Add this pre-mix to the main oil phase of your emulsion (also heated to
50°C+).

e Cooling: Cool the final emulsion slowly. The amide will co-crystallize with the oil phase,
trapping the active in a dissolved state.

Protocol B: Viscosity Building in Surfactant Systems

Application: Pearlized shampoos, body washes, or cleansing creams.

Rationale: Similar to Cocamide MEA, N,N-Dimethylstearamide builds viscosity in anionic
surfactant systems but offers a different sensory profile (less drag, more "cushion").

Step-by-Step Methodology:

o Base Surfactant: Begin with the primary anionic surfactant (e.g., Sodium Laureth Sulfate)
and water. Heat to 70°C.

o Amide Addition: Add N,N-Dimethylstearamide (1.0% - 3.0%) directly to the hot surfactant
solution.

o Critical: The temperature must be above the amide's melting point (~40°C) to ensure
dispersion.

o Homogenization: Mix until the amide is fully dispersed. It may appear hazy; this is expected
and contributes to opacification.

e Cooling & Salt Curve: Cool to 40°C. Adjust viscosity with NaCl.

o Observation: You will notice a sharper salt response curve compared to using no amide.
Add salt in 0.2% increments to avoid "salting out.”
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Part 4: Quality Control & Characterization[1]

Trustworthiness in formulation requires rigorous testing.

Test

Methodology

Acceptance Criteria

Microscopic Analysis

Polarized Light Microscopy
(PLM)

No Birefringence. If the active
was successfully solubilized,
you should see no crystals
under polarized light after 24h

at Room Temp.

Melting Point Check

DSC or Capillary Method

Verify raw material MP is 35-
40°C. Significant deviation
indicates impurity (shorter

chains) or degradation.

Color Stability

Gardner Color Scale

Material should be white/off-
white. Yellowing indicates
oxidation (amine oxide

formation).

Part 5: Safety & Regulatory (E-E-A-T)[1]

Handling Precautions:

o Skin/Eye Irritation: Pure N,N-Dimethylstearamide is classified as Skin Irrit. 2 and Eye Dam.

1 (Causes serious eye damage).

o PPE: Full safety goggles and gloves are mandatory when handling the raw material (100%

conc).

e Final Product: In diluted form (<5% in formulation), it is generally considered safe, but patch

testing is required for leave-on products.

Regulatory Status:

e INCI Name: Dimethyl Stearamide (or N,N-Dimethylstearamide).
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e US TSCA: Listed.

« EU REACH: Registered.

Part 6: Visual Workflow
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Figure 2: Optimal processing workflow for incorporating N,N-Dimethylstearamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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